Cas no 88917-02-6 (3,3,4,5-tetrachloro-3H-1,2-dithiole)
88917-02-6 structure
Product Name:3,3,4,5-tetrachloro-3H-1,2-dithiole
3,3,4,5-tetrachloro-3H-1,2-dithiole Chemical and Physical Properties
Names and Identifiers
-
- 3,3,4,5-tetrachloro-3H-1,2-dithiole
- 88917-02-6
- TETRACHLORO-1,2-DITHIOLE
- NCI60_000811
- HYP8H3EXX4
- 3,3,4,5-tetrachlorodithiole
- CHEMBL2001650
- NSC 135975
- BRN 1343183
- 3H-1,2-DITHIOLE, 3,3,4,5-TETRACHLORO-
- NSC135975
- NSC-135975
- 3,3,4,5-Tetrachloro-1,2-dithiole
- 3H-1, tetrachloro-
- UNII-HYP8H3EXX4
- DTXSID30237423
-
- Inchi: 1S/C3Cl4S2/c4-1-2(5)8-9-3(1,6)7
- InChI Key: YXMZIQBPZNCGMY-UHFFFAOYSA-N
- SMILES: ClC1(C(=C(SS1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 241.817
- Monoisotopic Mass: 239.82
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.6A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.89
- Boiling Point: 238°C at 760 mmHg
- Flash Point: 98°C
- Refractive Index: 1.687
3,3,4,5-tetrachloro-3H-1,2-dithiole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
88917-02-6 (3,3,4,5-tetrachloro-3H-1,2-dithiole) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk